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Compound of Interest

Compound Name: 1,3-Difluoropropane

Cat. No.: B1362545 Get Quote

Essential Safety and Handling Guide for 1,3-
Difluoropropane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,3-Difluoropropane in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant use

of this chemical.

Hazard Identification and Risk Assessment
1,3-Difluoropropane is a highly flammable liquid and vapor that can cause skin and eye

irritation, and may lead to respiratory irritation.[1][2] It is crucial to handle this chemical with

appropriate safety measures to mitigate risks.

Primary Hazards:

Flammability: Highly flammable liquid and vapor.[2] Vapors can form explosive mixtures with

air.

Health Hazards: Causes skin irritation and serious eye irritation.[2] May cause respiratory

irritation.[2]

Inhalation Risk: Vapors may cause dizziness or drowsiness.
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1,3-
Difluoropropane:

PPE Category Specification

Eye and Face Protection

Chemical safety goggles or a face shield that

complies with OSHA’s eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

Hand Protection
Wear appropriate chemical-resistant protective

gloves to prevent skin exposure.[1][3]

Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[3] A lab coat or chemical-

resistant apron should be worn.

Respiratory Protection

Operations should be conducted in a well-

ventilated area, preferably under a chemical

fume hood, to minimize inhalation exposure.[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is mandatory for the safe handling of 1,3-
Difluoropropane.

3.1. Preparation and Engineering Controls

Ventilation: Always handle 1,3-Difluoropropane in a well-ventilated area, preferably within a

certified chemical fume hood to minimize vapor inhalation.[1]

Ignition Sources: Eliminate all potential ignition sources from the handling area. This includes

open flames, sparks, hot surfaces, and static electricity.[1][4] Use only non-sparking tools

and explosion-proof equipment.[2]
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Emergency Equipment: Ensure that a fire extinguisher (suitable for flammable liquids), safety

shower, and eyewash station are readily accessible and in good working order.

3.2. Handling and Use

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above.

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[2]

Dispensing: Dispense the chemical carefully, avoiding splashing. Keep the container tightly

closed when not in use.[1][2]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[3]

Avoid Inhalation: Avoid breathing vapors or mist.[4]

3.3. Storage

Location: Store 1,3-Difluoropropane in a cool, dry, and well-ventilated area.[1] Keep it

refrigerated.[3]

Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[1]

Containers: Keep containers tightly closed to prevent the escape of vapors.[1]

Incompatible Materials: Store separately from incompatible materials.

3.4. Accidental Release Measures

Evacuation: In case of a spill, evacuate the area immediately.

Ventilation: Ensure adequate ventilation.

Containment: Contain the spill using an inert absorbent material (e.g., sand, vermiculite).
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Collection: Collect the absorbed material into a sealed, properly labeled container for

hazardous waste disposal.

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[3] It is imperative to consult and comply with all local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[3]

Dispose of contents and containers to an approved waste disposal plant.[2]

First-Aid Measures
In the event of exposure, follow these first-aid procedures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention immediately if symptoms occur.[3]

Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[3]

Quantitative Safety Data
Property Value

Molecular Formula C3H6F2

Boiling Point 40 - 42 °C / 104 - 107.6 °F

Hazard Statements H225, H315, H319, H335

Signal Word Danger

Hazard Class 3

Packing Group III

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL12351&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL12351&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-16.pdf
https://www.fishersci.com/store/msds?partNumber=AAL12351&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL12351&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL12351&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL12351&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data sourced from various Safety Data Sheets.[2][4]

Experimental Workflow for Safe Handling

Preparation

Handling

Cleanup & Disposal Storage

Don PPE

Setup in Fume Hood

Verify Emergency Equipment

Ground and Transfer Chemical

Perform Experiment

Securely Close Container

Decontaminate Work Area Store in a Cool, Ventilated Area

Dispose of Waste

Doff PPE
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,3-Difluoropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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